5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide

• IUPAC Name: 5-bromo-N-(2,9-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)furan-2-carboxamide
• InChI: InChI=1S/C15H12BrN3O3/c1-8-4-3-7-19-13(8)17-9(2)12(15(19)21)18-14(20)10-5-6-11(16)22-10/h3-7H,1-2H3,(H,18,20)
• InChI Key: AYFZEQKNQHTHOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)NC(=O)C3=CC=C(O3)Br)C
• Molecular Formula: C15H12BrN3O3
• Molecular Weight: 362.18 g/mol

Description

5-Bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide (5-Br-DMOP) is an organic compound of the pyrido[1,2-a]pyrimidin-3-yl group. It is a heterocyclic compound composed of a nitrogen and a bromine atom attached to a furan ring. 5-Br-DMOP is a useful synthetic reagent for organic synthesis, as it can be employed in a variety of reactions to produce a variety of compounds. 5-Br-DMOP is also used in scientific research as a tool to study the biochemical and physiological effects of compounds on biological systems.

Scientific Research Applications

5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide has been used in a variety of scientific research applications. It has been used as a tool to study the biochemical and physiological effects of compounds on biological systems. It has also been used to study the role of signal transduction pathways in cells, and to investigate the effects of drugs on the human body. In addition, this compound has been used to study the effects of environmental toxins on organisms, and to investigate the effects of chemical pollutants on the environment.

Mechanism of Action

The mechanism of action of 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide is not fully understood. However, it is believed that the compound binds to certain proteins in the cell, which then activate signal transduction pathways. This leads to the activation of certain genes, which then lead to the expression of specific proteins that are involved in the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the compound affects the expression of certain genes, which then lead to the expression of specific proteins that are involved in the biochemical and physiological effects of the compound. These proteins can then affect the metabolism of the cell, leading to the production of various metabolites. In addition, the compound has been shown to affect the activity of certain enzymes, which can lead to changes in the cell’s physiology.

Advantages and Limitations for Lab Experiments

5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide has several advantages for use in laboratory experiments. It is a relatively stable compound, and its synthesis is relatively simple. In addition, its mechanism of action is well understood, and it is relatively non-toxic. However, there are some limitations to using this compound in laboratory experiments. For example, its effects on the biochemical and physiological processes of cells are not fully understood, and it can be difficult to control the dosage of the compound.

Future Directions

The future of 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide is promising. Further research is needed to better understand the biochemical and physiological effects of the compound, and to develop more efficient methods of synthesis. In addition, further research is needed to investigate the potential applications of this compound in the medical field, such as in the treatment of diseases. Finally, further research is needed to investigate the effects of this compound on the environment, and to develop methods to reduce its environmental impact.

Synthesis Methods

5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}furan-2-carboxamide can be synthesized using a variety of methods. One method involves the reaction of 2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl acetic acid with bromine in acetone. This reaction produces a bromo-substituted pyrido[1,2-a]pyrimidin-3-yl acetic acid, which can then be reacted with furan-2-carboxamide to form this compound. Other methods of synthesis include the reaction of pyrido[1,2-a]pyrimidine-3-carboxylic acid with bromine to produce a bromo-substituted pyrido[1,2-a]pyrimidine-3-carboxylic acid, which can then be reacted with furan-2-carboxamide to form this compound.